Cas no 2097946-78-4 (2-(3-Azidoazetidin-1-yl)-N-(3-methoxypropyl)acetamide)

• Product Name: 2-(3-Azidoazetidin-1-yl)-N-(3-methoxypropyl)acetamide
• CAS No: 2097946-78-4
• MF: C₉H₁₇N₅O₂
• MW: 227.263581037521
• CID: 4773013
• Update Time: 2025-06-12

2-(3-Azidoazetidin-1-yl)-N-(3-methoxypropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-azidoazetidin-1-yl)-N-(3-methoxypropyl)acetamide
• 2-(3-Azidoazetidin-1-yl)-N-(3-methoxypropyl)acetamide

• Inchi： 1S/C9H17N5O2/c1-16-4-2-3-11-9(15)7-14-5-8(6-14)12-13-10/h8H,2-7H2,1H3,(H,11,15)
• InChI Key： GODKRGWTUSZVTL-UHFFFAOYSA-N
• SMILES： O=C(CN1CC(C1)N=[N+]=[N-])NCCCOC

Computed Properties

• Exact Mass: 227.13822480 g/mol
• Monoisotopic Mass: 227.13822480 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 227.26
• XLogP3: 0.5
• Topological Polar Surface Area: 55.9

Additional information on 2-(3-Azidoazetidin-1-yl)-N-(3-methoxypropyl)acetamide

Comprehensive Overview of 2-(3-Azidoazetidin-1-yl)-N-(3-methoxypropyl)acetamide (CAS No. 2097946-78-4)

2-(3-Azidoazetidin-1-yl)-N-(3-methoxypropyl)acetamide (CAS No. 2097946-78-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound features a unique combination of functional groups, including an azido group and a methoxypropyl moiety, which make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in click chemistry, a rapidly growing area that enables efficient and selective molecular conjugation.

The compound's structure is characterized by an azetidine ring, a four-membered nitrogen-containing heterocycle, which is known for its conformational rigidity and metabolic stability. This feature is highly sought after in the design of small-molecule therapeutics, as it can enhance binding affinity and pharmacokinetic properties. The presence of the azido group further expands its utility, allowing for facile incorporation into larger molecular frameworks via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of modern bioconjugation techniques.

In recent years, the demand for 2-(3-Azidoazetidin-1-yl)-N-(3-methoxypropyl)acetamide has surged due to its role in the development of targeted drug delivery systems and proteolysis-targeting chimeras (PROTACs). These innovative therapeutic strategies leverage the compound's ability to serve as a linker or spacer, bridging pharmacophores to achieve precise biological effects. Additionally, its compatibility with high-throughput screening platforms has made it a staple in academic and industrial research laboratories.

From a synthetic perspective, the compound's preparation involves multi-step organic transformations, often starting from readily available precursors such as azetidine-3-carboxylic acid. The introduction of the azido group typically employs diazotransfer reagents, ensuring high yields and minimal side reactions. Purification is commonly achieved via column chromatography or recrystallization, with analytical techniques like NMR spectroscopy and mass spectrometry employed for quality control.

The growing interest in 2-(3-Azidoazetidin-1-yl)-N-(3-methoxypropyl)acetamide is also reflected in its frequent appearance in patent literature and scientific publications. Its versatility extends beyond pharmaceuticals, finding use in materials science for the fabrication of functionalized polymers and nanostructures. As the field of precision medicine advances, the compound's role in enabling tailored therapeutic interventions is expected to expand further.

For researchers seeking to explore the compound's applications, it is essential to consider its solubility and stability under various conditions. While it exhibits good solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and acetonitrile, its stability in aqueous environments may require optimization. Storage recommendations typically include protection from light and moisture, with temperatures maintained below -20°C for long-term preservation.

In conclusion, 2-(3-Azidoazetidin-1-yl)-N-(3-methoxypropyl)acetamide (CAS No. 2097946-78-4) represents a pivotal building block in contemporary chemical research. Its multifaceted applications, from drug discovery to materials engineering, underscore its importance in addressing some of the most pressing challenges in science and technology. As innovation continues to drive demand for specialized intermediates, this compound is poised to remain at the forefront of cutting-edge research.